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Compound of Interest

Compound Name: Bromomethyl methyl ether

Cat. No.: B1266047

For researchers, scientists, and drug development professionals, bromomethyl methyl ether
(BMME) is a valuable reagent in organic synthesis. This guide provides a comprehensive
overview of its chemical properties, synthesis, and applications, with a focus on its role in
pharmaceutical development.

Core Chemical and Physical Properties

Bromomethyl methyl ether is a colorless to light yellow liquid.[1] It is a reactive compound
used as an intermediate in various chemical syntheses.[2]
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Property Value Source(s)
Molecular Formula C2HsBrO [31141[5]
Molecular Weight 124.96 g/mol [4105161[7]
CAS Number 13057-17-5 [3][4]
Density 1.531 g/mL at 25 °C [1]

Boiling Point 87 °C [1]

Flash Point 27 °C (80.6 °F) - closed cup

Refractive Index n20/D 1.456 [1]
Solubility Sparingly soluble in water. [1]

Storage Temperature 2-8°C [1]

Experimental Protocols

A common method for the preparation of bromomethyl methyl ether involves the reaction of

dimethoxymethane with acetyl bromide, often catalyzed by zinc bromide.[8]

Materials:

Dimethoxymethane (DMM)

Acetyl bromide (AcBr)

Zinc bromide (ZnBr2), freshly dried

Ice bath

Distillation apparatus

Procedure:

» Dissolve freshly dried ZnBr2z in 1.2 equivalents of dimethoxymethane.

e Cool the mixture to 0°C using an ice bath.
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e Slowly add 1 equivalent of acetyl bromide to the mixture.[8]

» After the addition is complete, warm the reaction mixture to room temperature and stir for 1.5
hours.[8]

o Perform a first distillation, collecting the fraction that boils between 80°C and 86°C. This
fraction contains a mixture of bromomethyl methyl ether and methyl acetate.[8]

o A second, fractional distillation is performed on the collected mixture to yield pure
bromomethyl methyl ether, which has a boiling point of 87°C.[8]

Bromomethyl methyl ether is frequently used to protect hydroxyl groups as methoxymethyl
(MOM) ethers.[1][9] This is particularly useful in multi-step syntheses where the hydroxyl group
might interfere with subsequent reactions.

Materials:

Alcohol substrate

Bromomethyl methyl ether (MOMBY)

A non-nucleophilic base (e.g., Diisopropylethylamine, DIPEA)

Anhydrous aprotic solvent (e.g., Toluene)

Ammonium chloride (NH4Cl) solution (saturated)

Ethyl acetate

Procedure:

o Dissolve the alcohol substrate in the anhydrous aprotic solvent.
¢ Add the non-nucleophilic base to the solution.

o Add bromomethyl methyl ether to the reaction mixture. The reaction is often exothermic
and may require cooling to maintain the desired temperature.[10]
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« Stir the reaction at room temperature until the starting material is consumed, which can be
monitored by techniques such as HPLC or TLC.[10]

» Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of
ammonium chloride to decompose any remaining bromomethyl methyl ether.[10]

e The product is then extracted with an organic solvent like ethyl acetate, and the organic layer
is washed and dried.

e The solvent is removed under reduced pressure to yield the MOM-protected alcohol.

Reaction Mechanisms and Workflows

The utility of bromomethyl methyl ether in organic synthesis stems from its reactivity as an
electrophile in nucleophilic substitution reactions.

The synthesis of bromomethyl methyl ether from dimethoxymethane and acetyl bromide is a
straightforward process that can be visualized as a two-stage distillation purification.
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Caption: Workflow for the synthesis of bromomethyl methyl ether.
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Bromomethyl methyl ether readily undergoes Sn2 reactions with nucleophiles due to its
primary alkyl halide structure.[2] This mechanism is key to its function as a protecting group for
alcohols.
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Caption: Sn2 reaction mechanism of bromomethyl methyl ether.

Applications in Drug Development

Bromomethyl methyl ether is a significant intermediate in the synthesis of pharmaceuticals.
[2] Its ability to introduce the methoxymethyl (MOM) protecting group is crucial in the synthesis
of complex, biologically active molecules.[8]

Notable applications include:

o Synthesis of Immunosuppressants: It has been used in the enantiocontrolled synthesis of
intermediates for the macrocyclic immunosuppressant FK-506.[9]
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» Antibiotic Development: It is used in the synthesis of 1-methoxymethyl-4-tritylthio-2-
azetidinone, a key intermediate for certain (3-lactam antibiotics.[9]

e Glycosidase Inhibitors: The compound acts as a reagent in the synthesis and evaluation of
hydroxymethyl-aminocyclitols as potential glycosidase inhibitors.[5]

o Cancer Therapy: It is utilized in the preparation of pyridine derivatives designed to minimize
CYP2C9 inhibition for cancer therapy.[5]

» Sickle Cell Disease Treatment: It was a reagent in the discovery of GBT440, an orally
bioavailable R-state stabilizer of sickle cell hemoglobin.[5]

The reactivity of bromomethyl methyl ether allows it to be used to generate new drug
molecules or modify existing ones, playing a vital role in the clinical screening of new active
pharmaceutical ingredients.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. lookchem.com [lookchem.com]
e 2. Buy Bromomethyl methyl ether | 13057-17-5 [smolecule.com]
o 3. Bromomethyl methyl ether [webbook.nist.gov]

e 4. Bromomethyl methyl ether | C2H5BrO | CID 83093 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. bocsci.com [bocsci.com]

¢ 6. Bromomethyl methyl ether synthesis - chemicalbook [chemicalbook.com]

e 7. Bromomethyl methyl ether - CAS:13057-17-5 - Sunway Pharm Ltd [3wpharm.com]
¢ 8. Page loading... [wap.guidechem.com]

e 9. Bromomethyl methyl ether | 13057-17-5 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782822.htm
https://www.bocsci.com/product/bromomethyl-methyl-ether-cas-13057-17-5-299558.html
https://www.bocsci.com/product/bromomethyl-methyl-ether-cas-13057-17-5-299558.html
https://www.bocsci.com/product/bromomethyl-methyl-ether-cas-13057-17-5-299558.html
https://www.benchchem.com/product/b1266047?utm_src=pdf-body
https://wap.guidechem.com/question/how-can-bromomethyl-methyl-eth-id133917.html
https://www.benchchem.com/product/b1266047?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.smolecule.com/products/s662660
https://webbook.nist.gov/cgi/cbook.cgi?ID=13057-17-5
https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl-methyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl-methyl-ether
https://www.bocsci.com/product/bromomethyl-methyl-ether-cas-13057-17-5-299558.html
https://www.chemicalbook.com/synthesis/bromomethyl-methyl-ether.htm
https://www.3wpharm.com/product/25775.html
https://wap.guidechem.com/question/how-can-bromomethyl-methyl-eth-id133917.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9782822.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 10. Organic Syntheses Procedure [orgsyn.org]
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Ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266047#bromomethyl-methyl-ether-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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